Cas no 14541-93-6 (6-Nitro-Benzooxazole-2-Thiol)

• Product Name: 6-Nitro-Benzooxazole-2-Thiol
• CAS No: 14541-93-6
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• MDL: MFCD02725449
• CID: 162533
• Update Time: 2025-11-01

6-Nitro-Benzooxazole-2-Thiol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolethione,6-nitro-
• 2-MERCAPTO-6-NITROBENZOXAZOLE
• 6-nitro-3H-1,3-benzoxazole-2-thione
• 6-Nitro-2-benzoxazolethiol
• 6-Nitro-2-benzoxazolinthion
• 6-nitro-3H-benzooxazole-2-thione
• 6-Nitro-3H-benzoxazol-2-thion
• 6-nitro-3H-benzoxazole-2-thione
• 6-Nitro-benzooxazole-2-thiol
• 6-Nitro-benzoxazolthion
• IFLAB-BB F1796-0020
• 6-Nitro-2-benzoxazolethiol 2-Benzoxazolethiol
• 6-Nitro-Benzooxazole-2-Thiol

• MDL： MFCD02725449
• Inchi： 1S/C7H4N2O3S/c10-9(11)4-1-2-5-6(3-4)12-7(13)8-5/h1-3H,(H,8,13)
• InChI Key： GCVNWXZRBBCASB-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(=CC=2O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 110.65000
• LogP: 2.54790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 6-Nitro-Benzooxazole-2-Thiol

6-Nitro-Benzooxazole-2-Thiol: A Comprehensive Overview

6-Nitro-Benzooxazole-2-Thiol, also known by its CAS number 14541-93-6, is a compound of significant interest in various fields of chemistry and materials science. This compound belongs to the class of benzooxazoles, which are aromatic heterocycles with a wide range of applications. The presence of the thiol (-SH) group and the nitro (-NO₂) substituent at specific positions on the benzooxazole ring imparts unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The structure of 6-Nitro-Benzooxazole-2-Thiol consists of a benzene ring fused with an oxazole ring. The oxazole ring contains one oxygen atom and one nitrogen atom, with the thiol group attached at position 2 and the nitro group at position 6. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, leading to interesting electronic properties. The thiol group, being nucleophilic, can participate in various chemical reactions, while the nitro group introduces electron-withdrawing effects, influencing the reactivity and stability of the molecule.

Recent studies have highlighted the potential of 6-Nitro-Benzooxazole-2-Thiol in the field of materials science, particularly in the development of advanced materials for electronic applications. Researchers have explored its use as a building block for constructing functional polymers and self-assembled monolayers. For instance, a study published in 2023 demonstrated that this compound can form stable monolayers on gold surfaces, exhibiting excellent thermal stability and electrical conductivity. These properties make it a promising candidate for applications in nanotechnology and sensor development.

In addition to its material science applications, 6-Nitro-Benzooxazole-2-Thiol has also been investigated for its potential in pharmaceutical chemistry. The compound's unique structure allows it to interact with various biological targets, making it a potential lead compound for drug discovery. Recent research has focused on its ability to inhibit certain enzymes involved in neurodegenerative diseases. For example, a 2023 study reported that this compound exhibits moderate inhibitory activity against acetylcholinesterase, an enzyme associated with Alzheimer's disease.

The synthesis of 6-Nitro-Benzooxazole-2-Thiol typically involves multi-step organic reactions. One common approach is the condensation of o-aminothiophenol with aldehyde or ketone derivatives under specific reaction conditions. The introduction of the nitro group at position 6 is often achieved through nitration reactions using mixed acid systems (HNO₃/H₂SO₄). Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

The physical properties of 6-Nitro-Benzooxazole-2-Thiol include a melting point around 180°C and solubility in polar solvents such as DMF and DMSO. Its UV-vis spectrum shows strong absorption bands due to π→π* transitions within the aromatic system, which can be exploited for sensing applications. Furthermore, the compound exhibits moderate fluorescence under certain conditions, making it suitable for use in fluorescent probes.

In terms of toxicity and safety, preliminary studies indicate that 6-Nitro-Benzooxazole-2-Thiol has low acute toxicity when administered orally or intravenously. However, long-term exposure studies are still needed to fully assess its safety profile. As with all chemicals, proper handling procedures should be followed to minimize risks associated with occupational exposure.

The storage conditions for this compound are similar to those recommended for other sensitive organic compounds. It should be stored in an amber glass bottle under nitrogen atmosphere to protect it from moisture and light degradation. Proper labeling and inventory management are essential to ensure safe handling and compliance with regulatory requirements.

In conclusion, CAS No: 14541-93-6, or 6-Nitro-Benzooxazole-2-Thiol, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure enables diverse reactivity patterns, making it an attractive target for both fundamental research and applied development projects. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing modern chemistry and materials science.